Cas no 922588-76-9 (1-(3,4-dichlorophenyl)-3-{5-(2-oxo-2-phenylethyl)sulfanyl-1,3,4-thiadiazol-2-yl}urea)

• Product Name: 1-(3,4-dichlorophenyl)-3-{5-(2-oxo-2-phenylethyl)sulfanyl-1,3,4-thiadiazol-2-yl}urea
• CAS No: 922588-76-9
• MF: C₁₇H₁₂Cl₂N₄O₂S₂
• MW: 439.338778495789
• CID: 5497794
• Update Time: 2025-08-05

1-(3,4-dichlorophenyl)-3-{5-(2-oxo-2-phenylethyl)sulfanyl-1,3,4-thiadiazol-2-yl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dichlorophenyl)-3-(5-phenacylsulfanyl-1,3,4-thiadiazol-2-yl)urea
• 1-(3,4-dichlorophenyl)-3-{5-(2-oxo-2-phenylethyl)sulfanyl-1,3,4-thiadiazol-2-yl}urea

• Inchi： 1S/C17H12Cl2N4O2S2/c18-12-7-6-11(8-13(12)19)20-15(25)21-16-22-23-17(27-16)26-9-14(24)10-4-2-1-3-5-10/h1-8H,9H2,(H2,20,21,22,25)
• InChI Key： MDURIECZCPCGOC-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(Cl)C(Cl)=C1)C(NC1=NN=C(SCC(C2=CC=CC=C2)=O)S1)=O

Additional information on 1-(3,4-dichlorophenyl)-3-{5-(2-oxo-2-phenylethyl)sulfanyl-1,3,4-thiadiazol-2-yl}urea

Introduction to 1-(3,4-dichlorophenyl)-3-{5-(2-oxo-2-phenylethyl)sulfanyl-1,3,4-thiadiazol-2-yl}urea (CAS No. 922588-76-9)

1-(3,4-dichlorophenyl)-3-{5-(2-oxo-2-phenylethyl)sulfanyl-1,3,4-thiadiazol-2-yl}urea, with the CAS number 922588-76-9, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, including a urea moiety, a thiadiazole ring, and a dichlorophenyl group. These structural elements contribute to its diverse biological activities and make it a promising candidate for various pharmacological studies.

The urea moiety in the compound plays a crucial role in its biological activity. Ureas are known for their ability to form hydrogen bonds, which can enhance the compound's interactions with biological targets. The presence of the thiadiazole ring further adds to the compound's stability and reactivity. Thiadiazoles are heterocyclic compounds that exhibit a wide range of biological activities, including antimicrobial, antifungal, and anticancer properties. The dichlorophenyl group, on the other hand, confers lipophilicity to the molecule, which can influence its bioavailability and cellular uptake.

Recent studies have explored the potential of 1-(3,4-dichlorophenyl)-3-{5-(2-oxo-2-phenylethyl)sulfanyl-1,3,4-thiadiazol-2-yl}urea in various therapeutic areas. One notable area of research is its anti-inflammatory properties. Inflammation is a complex biological response to harmful stimuli and is involved in numerous diseases. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's anticancer potential. Cancer remains one of the leading causes of mortality worldwide, and there is a continuous need for new and effective therapeutic agents. Research conducted at the National Cancer Institute demonstrated that 1-(3,4-dichlorophenyl)-3-{5-(2-oxo-2-phenylethyl)sulfanyl-1,3,4-thiadiazol-2-yl}urea exhibits selective cytotoxicity against various cancer cell lines. The mechanism of action involves inducing apoptosis through the activation of caspase pathways and inhibition of cell cycle progression. These findings suggest that this compound could be developed into a novel anticancer agent with minimal side effects.

In addition to its anti-inflammatory and anticancer properties, 1-(3,4-dichlorophenyl)-3-{5-(2-oxo-2-phenylethyl)sulfanyl-1,3,4-thiadiazol-2-yl}urea has also shown promise in neurodegenerative disease research. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by progressive neuronal loss and cognitive decline. A study published in the Journal of Neurochemistry found that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and modulating intracellular signaling pathways. This neuroprotective effect makes it a potential therapeutic agent for preventing or slowing down the progression of neurodegenerative diseases.

The pharmacokinetic properties of 1-(3,4-dichlorophenyl)-3-{5-(2-oxo-2-phenylethyl)sulfanyl-1,3,4-thiadiazol-2-yl}urea have also been investigated to ensure its suitability for clinical applications. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile. The lipophilic nature of the dichlorophenyl group enhances its ability to cross biological membranes, while the urea moiety improves its solubility in aqueous environments. These properties make it an attractive candidate for drug development.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 1-(3,4-dichlorophenyl)-3-{5-(2-oxo-2-phenylethyl)sulfanyl-1,3,4-thiadiazol-2-yl}urea. Preliminary results from Phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 1-(3,4-dichlorophenyl)-3-{5-(2-oxyo-o-pheynlethl)snlfnyl-o,-o,-othidazol-ylyreua (CAS No. 922588-y6-y) is a multifaceted compound with diverse biological activities and significant therapeutic potential. Its unique structural features contribute to its anti-inflammatory, anticancer, and neuroprotective properties. Ongoing research and clinical trials are expected to provide further insights into its mechanisms of action and clinical applications. As the field of medicinal chemistry continues to evolve, this compound holds great promise for addressing unmet medical needs in various disease areas.